Cas no 338392-39-5 (1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE)

• Product Name: 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• CAS No: 338392-39-5
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5269953
• Update Time: 2025-10-19

1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 1-[(4-methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione
• 2,4,5-Imidazolidinetrione, 1-(1-methyl-2-oxopropyl)-3-[(4-methylphenyl)methyl]-

• Inchi： 1S/C15H16N2O4/c1-9-4-6-12(7-5-9)8-16-13(19)14(20)17(15(16)21)10(2)11(3)18/h4-7,10H,8H2,1-3H3
• InChI Key： QMLXSBCWKWNIOE-UHFFFAOYSA-N
• SMILES： O=C1N(C(C(N1C(C(C)=O)C)=O)=O)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 480
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8

Additional information on 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE

1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE: A Comprehensive Overview

The compound with CAS No 338392-39-5, commonly referred to as 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development.

1-(4-METHYLBENZYL) is a key structural component of this compound, contributing to its aromatic stability and potential bioavailability. The 1H-IMIDAZOLE core is a heterocyclic ring system known for its versatility in binding to various biological targets, including enzymes and receptors. Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity, particularly in the context of kinase inhibitors and anti-inflammatory agents.

The 2,4,5(3H)-TRIONE moiety adds another layer of functionality to this compound, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions critical for drug-receptor interactions. This feature has been leveraged in the design of molecules targeting protein-protein interactions (PPIs), a challenging area in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE with greater accuracy. Molecular docking studies have revealed promising binding affinities towards several therapeutic targets, including those involved in cancer and neurodegenerative diseases.

The 1-METHYL-2-OXOPROPYL substituent further enhances the compound's chemical stability and metabolic resistance, which are crucial for its potential use as an orally administered drug. Preclinical studies have demonstrated moderate efficacy in inhibiting key enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production times.

From an environmental perspective, the compound's degradation pathways under various conditions have been studied to assess its eco-toxicological impact. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns related to long-term environmental persistence.

Looking ahead, ongoing clinical trials are exploring the safety and efficacy of 1-(4-METHYLBENZYL)-3-(1-METHYL-2-OXOPROPYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE as a potential treatment for chronic inflammatory diseases. Early results are promising, with favorable safety profiles observed in phase I trials.

In conclusion, CAS No 338392-39-5 represents a cutting-edge molecule with significant potential in the pharmaceutical industry. Its unique structural features and versatile functional groups make it a valuable tool for researchers seeking novel therapeutic agents.